![molecular formula C20H17ClN2O4S B605926 BAY-1797 CAS No. 2055602-83-8](/img/structure/B605926.png)
BAY-1797
Overview
Description
BAY-1797 is a potent, orally active, and selective P2X4 antagonist . It displays no or very weak activity on the other P2X ion channels . BAY-1797 shows anti-nociceptive and anti-inflammatory effects .
Molecular Structure Analysis
The cryo-EM structures of the zebrafish P2X4 receptor in complex with BAY-1797 have been reported . Both BAY-1797 and another antagonist, BX430, bind to the same allosteric site located at the subunit interface at the top of the extracellular domain .Chemical Reactions Analysis
BAY-1797 is a P2X4 receptor antagonist . It binds to the same allosteric site located at the subunit interface at the top of the extracellular domain . Structure-based mutational analysis by electrophysiology identified the important residues for the allosteric inhibition of both zebrafish and human P2X4 receptors .Physical And Chemical Properties Analysis
BAY-1797 has a molecular weight of 416.88 . Its chemical formula is C20H17ClN2O4S . The exact mass is 416.06 .Scientific Research Applications
Anti-Inflammatory Effects
BAY-1797 has shown significant anti-inflammatory effects. It inhibits the P2X4 receptor, which is involved in inflammatory and immune processes . The P2X4 receptor is expressed in a variety of cell types, including monocytes, macrophages, mast cells, and microglia . When activated by extracellular ATP, it releases pro-inflammatory cytokines and prostaglandins such as PGE2 . Therefore, BAY-1797’s ability to inhibit P2X4 can help reduce inflammation.
Anti-Nociceptive Effects
In addition to its anti-inflammatory properties, BAY-1797 also has anti-nociceptive effects. This means it can help reduce the sensation of pain . This is particularly useful in conditions like chronic inflammation and neuropathic pain, where pain management is a crucial aspect of treatment .
Inhibition of Ion Channels
BAY-1797 is a selective P2X4 antagonist, meaning it inhibits the P2X4 ion channel . This is significant because ion channels play a crucial role in various physiological processes, including the transmission of electrical signals in neurons. By selectively inhibiting P2X4, BAY-1797 can potentially influence these processes.
Inhibition of Dopamine Transporter
BAY-1797 has shown inhibitory activity against the dopamine transporter (DAT), with an IC50 of 2.17 μM . This could potentially make BAY-1797 useful in the study and treatment of conditions related to dopamine regulation, such as Parkinson’s disease and certain mental health disorders.
Use in Rodent Studies
BAY-1797 is orally available and suitable for in vivo studies in rodents . This makes it a valuable tool for researchers studying the effects of P2X4 antagonism in animal models.
Potential Use in Pain Models
In a mouse Complete Freund’s Adjuvant (CFA) inflammatory pain model, BAY-1797 showed significant anti-inflammatory and anti-nociceptive effects . This suggests potential applications in the development and testing of new pain management strategies.
Mechanism of Action
Target of Action
BAY-1797 primarily targets the P2X4 receptor . The P2X4 receptor is a ligand-gated ion channel expressed in a variety of cell types, particularly those involved in inflammatory and immune processes, including monocytes, macrophages, mast cells, and microglia .
Mode of Action
BAY-1797 acts as a potent, orally active, and selective antagonist of the P2X4 receptor . It inhibits human, mouse, and rat P2X4 in 1321N1 cells with IC50s of 108 nM, 112 nM, and 233 nM, respectively . It displays no or very weak activity on other P2X ion channels .
Biochemical Pathways
The activation of P2X4 by extracellular adenosine triphosphate (ATP) releases pro-inflammatory cytokines and prostaglandins such as PGE2 . By inhibiting the P2X4 receptor, BAY-1797 can potentially disrupt these pathways, leading to anti-nociceptive and anti-inflammatory effects .
Result of Action
BAY-1797 shows anti-nociceptive and anti-inflammatory effects . It significantly induces PGE2 levels in the inflamed paw in the mouse Complete Freund’s Adjuvant (CFA) inflammatory pain model . BAY-1797 also induces a significant reduction of the ipsilateral paw load 24 and 48 hours after CFA injection .
Future Directions
properties
IUPAC Name |
N-[4-(3-chlorophenoxy)-3-sulfamoylphenyl]-2-phenylacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN2O4S/c21-15-7-4-8-17(12-15)27-18-10-9-16(13-19(18)28(22,25)26)23-20(24)11-14-5-2-1-3-6-14/h1-10,12-13H,11H2,(H,23,24)(H2,22,25,26) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSJYMAFXYMYNCK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC2=CC(=C(C=C2)OC3=CC(=CC=C3)Cl)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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